Cas no 721969-93-3 (POPY2)

• Product Name: POPY2
• CAS No: 721969-93-3
• MF: C₃₈H₂₃OP
• MW: 526.562
• CID: 3030021
• PubChem ID: 5472842
• Update Time: 2024-10-27

POPY2 Chemical and Physical Properties

Names and Identifiers

• POPY2
• NSC-721969
• 5-[2-(4-hydroxybenzoyl)-5-(4-hydroxyphenyl)-1,3-bis(4-methoxyphenyl)-5-oxopentyl]-2-sulfanylidene-1,3-diazinane-4,6-dione
• Phenyl-dipyrenylphosphine oxide
• CHEMBL1982277
• NSC721969
• 721969-93-3

• Inchi： InChI=1S/C36H32N2O8S/c1-45-26-15-7-20(8-16-26)28(19-29(41)21-3-11-24(39)12-4-21)31(33(42)23-5-13-25(40)14-6-23)30(22-9-17-27(46-2)18-10-22)32-34(43)37-36(47)38-35(32)44/h3-18,28,30-32,39-40H,19H2,1-2H3,(H2,37,38,43,44,47)
• InChI Key： USSDWOBCBIQPKN-UHFFFAOYSA-N
• SMILES： COC1=CC=C(C=C1)C(CC(=O)C2=CC=C(C=C2)O)C(C(C3C(=O)NC(=S)NC3=O)C4=CC=C(C=C4)OC)C(=O)C5=CC=C(C=C5)O

Computed Properties

• Exact Mass: 652.18793716g/mol
• Monoisotopic Mass: 652.18793716g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 47
• Rotatable Bond Count: 12
• Complexity: 1100
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 183Ų